Cas no 2095411-01-9 (2λ?-thia-7-azaspiro[3.4]octane 2,2-dioxide;hydrochloride)

• Product Name: 2λ?-thia-7-azaspiro[3.4]octane 2,2-dioxide;hydrochloride
• CAS No: 2095411-01-9
• MF: C₆H₁₂ClNO₂S
• MW: 197.68297958374
• CID: 4637713
• PubChem ID: 137838474
• Update Time: 2025-11-02

2λ?-thia-7-azaspiro[3.4]octane 2,2-dioxide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Thia-6-azaspiro[3.4]octane 2,2-dioxide hydrochloride
• 2Lambda6-thia-6-azaspiro[3.4]octane-2,2-dione hydrochloride
• E73199
• 2lambda6-thia-7-azaspiro[3.4]octane 2,2-dioxide;hydrochloride
• 2λ?-thia-7-azaspiro[3.4]octane 2,2-dioxide;hydrochloride
• 2
• 2-Thia-6-azaspiro[3.4]octane 2,2-dioxide HCl
• 2Lambda6-thia-6-azaspiro[3.4]octane-2,2-dionehydrochloride
• BS-45711
• E?-thia-6-azaspiro[3.4]octane-2,2-dione hydrochloride
• EN300-365965
• 2095411-01-9
• SCHEMBL25202733
• 2??-thia-6-azaspiro[3.4]octane-2,2-dione hydrochloride

• Inchi： 1S/C6H11NO2S.ClH/c8-10(9)4-6(5-10)1-2-7-3-6;/h7H,1-5H2;1H
• InChI Key： GUJIPFNBJGRBGX-UHFFFAOYSA-N
• SMILES： Cl.S1(CC2(CNCC2)C1)(=O)=O

Computed Properties

• Exact Mass: 197.0277275g/mol
• Monoisotopic Mass: 197.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.6

Additional information on 2λ?-thia-7-azaspiro[3.4]octane 2,2-dioxide;hydrochloride

2λ?-Thia-7-azaspiro[3.4]octane 2,2-dioxide Hydrochloride (CAS No. 2095411-01-9): A Comprehensive Overview

2λ?-Thia-7-azaspiro[3.4]octane 2,2-dioxide hydrochloride (CAS No. 2095411-01-9) is a specialized spirocyclic compound with unique structural and chemical properties. This compound belongs to the class of sulfone-containing heterocycles, which have garnered significant attention in pharmaceutical and materials science research due to their versatile applications. The spiro[3.4]octane core, combined with the thia-7-aza moiety, imparts distinct reactivity and stability, making it a valuable building block in synthetic chemistry.

The molecular structure of 2λ?-thia-7-azaspiro[3.4]octane 2,2-dioxide hydrochloride features a sulfone group (SO₂) and a secondary amine (NH) within a rigid spirocyclic framework. This arrangement enhances its potential as a scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its utility in fragment-based drug design, a trending topic in modern medicinal chemistry.

One of the most searched questions in the field of heterocyclic chemistry is: "What are the applications of spirocyclic compounds in drug development?" This compound addresses this query by offering a case study in bioisosteric replacement strategies. Its sulfone group can mimic carbonyl or other polar functionalities, while the spirocyclic core reduces conformational flexibility—a property highly sought after in GPCR-targeted drugs.

In recent years, the demand for sulfur-containing heterocycles like 2λ?-thia-7-azaspiro[3.4]octane 2,2-dioxide hydrochloride has surged due to their role in proteolysis-targeting chimeras (PROTACs), a breakthrough technology in targeted protein degradation. The compound’s hydrochloride salt form also improves solubility, a critical factor in oral bioavailability optimization—another hot topic in pharmaceutical R&D.

From a synthetic perspective, this compound exemplifies the growing interest in stereoselective spirocyclization methods. Chemists frequently search for "efficient routes to synthesize spirocyclic sulfones," and CAS 2095411-01-9 serves as a benchmark for evaluating novel catalytic systems. Its preparation often involves transition metal-catalyzed C–H activation or [3+2] cycloadditions, aligning with the industry’s shift toward atom-economical processes.

The physicochemical properties of 2λ?-thia-7-azaspiro[3.4]octane 2,2-dioxide hydrochloride further highlight its relevance. With a balanced lipophilicity profile (predicted LogP ~1.5–2.0) and hydrogen-bonding capacity, it fits well within Lipinski’s Rule of Five—a recurring search term among drug designers. These traits make it particularly attractive for blood-brain barrier penetration studies, a key focus area in neuropharmacology.

Market analysts note rising procurement of CAS 2095411-01-9 by contract research organizations (CROs) specializing in kinase inhibitor development. This trend correlates with the compound’s ability to serve as a hinge-binding motif in ATP-competitive inhibitors. Additionally, its thermal stability (>200°C) makes it suitable for high-throughput screening under diverse conditions.

Environmental and regulatory aspects of 2λ?-thia-7-azaspiro[3.4]octane 2,2-dioxide hydrochloride are equally noteworthy. Unlike traditional sulfonamide derivatives, this compound exhibits improved metabolic stability, reducing concerns about bioaccumulation—a frequent query in green chemistry forums. Its hydrochloride salt form also aligns with ICH Q3D guidelines for elemental impurities, addressing another industry pain point.

In materials science, researchers are investigating its potential as a ligand for luminescent complexes or monomers for high-performance polymers. The sulfone group’s electron-withdrawing character and the spirocyclic rigidity could enable breakthroughs in organic electronics—a sector experiencing exponential growth.

To summarize, 2λ?-thia-7-azaspiro[3.4]octane 2,2-dioxide hydrochloride (CAS No. 2095411-01-9) represents a multifaceted tool for researchers exploring next-generation therapeutics and advanced materials. Its unique architecture continues to inspire innovations across chemical disciplines, cementing its status as a high-value synthetic intermediate in contemporary science.